Cas no 866914-87-6 (ARL 17477 Dihydrochloride)

• Product Name: ARL 17477 Dihydrochloride
• CAS No: 866914-87-6
• MF: C₂₀H₂₂Cl₃N₃S
• MW: 442.832780361176
• CID: 1855619
• PubChem ID: 9824646
• Update Time: 2025-10-30

ARL 17477 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(3-Chlorobenzyl)amino]ethyl}phenyl)-2-thiophenecarboximi damide dihydrochloride
• ARL 17477 dihydrochloride
• N-[4-[2-[[(3-chlorophenyl)Methyl]aMino]ethyl]phenyl]-2-thiophenecarboxiMidaMide dihydrochloride
• ARL 17477
• 866914-87-6
• N-[4-[2-[[(3-Chlorophenyl)methyl]amino]ethyl]phenyl]-2-thiophenecarboxamidedihydrochloride
• N'-[4-[2-[(3-chlorophenyl)methylamino]ethyl]phenyl]thiophene-2-carboximidamide;dihydrochloride
• ARL-17477 dihydrochloride hydrate
• CS-0029306
• 180983-17-9
• N/'-[4-[2-[(3-chlorophenyl)methylamino]ethyl]phenyl]thiophene-2-carboximidamide;dihydrochloride
• J-011553
• N-[4-[2-[[(3-chlorophenyl)methyl]amino]ethyl]phenyl]-2-thiophenecarboximidamide dihydrochloride hydrate
• MFCD21608518
• AKOS024457549
• HY-107720
• DA-71033
• ARL17477Dihydrochloride
• ARL 17477 Dihydrochloride

• Inchi： 1S/C20H20ClN3S.2ClH/c21-17-4-1-3-16(13-17)14-23-11-10-15-6-8-18(9-7-15)24-20(22)19-5-2-12-25-19;;/h1-9,12-13,23H,10-11,14H2,(H2,22,24);2*1H
• InChI Key： SOXBYIKSUDXMIE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCCC1C=CC(=CC=1)/N=C(/C1=CC=CS1)\N.Cl.Cl

Computed Properties

• Exact Mass: 441.060002g/mol
• Monoisotopic Mass: 441.060002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Solubility: H2O: ≥5mg/mL

ARL 17477 Dihydrochloride Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on ARL 17477 Dihydrochloride

Comprehensive Overview of ARL 17477 Dihydrochloride (CAS No. 866914-87-6): Mechanism, Applications, and Research Insights

ARL 17477 Dihydrochloride (CAS No. 866914-87-6) is a potent and selective inhibitor of neuronal nitric oxide synthase (nNOS), a key enzyme involved in the production of nitric oxide (NO) in the central nervous system. This compound has garnered significant attention in neuroscience research due to its potential therapeutic applications in neurodegenerative diseases, stroke, and chronic pain management. The dihydrochloride salt form enhances its solubility and bioavailability, making it a preferred choice for in vitro and in vivo studies.

Recent studies highlight the growing interest in ARL 17477 Dihydrochloride as a tool for investigating the role of nNOS in synaptic plasticity and neuroinflammation. Researchers are particularly focused on its ability to modulate excitotoxicity, a process linked to conditions like Alzheimer's disease and Parkinson's disease. The compound's high selectivity for nNOS over other isoforms (eNOS and iNOS) minimizes off-target effects, a critical factor in preclinical drug development.

From an SEO perspective, users frequently search for terms such as "ARL 17477 solubility," "nNOS inhibitor mechanism," and "CAS 866914-87-6 supplier." These queries reflect the demand for technical data and commercial availability. Additionally, trending topics like "neuroprotective agents" and "blood-brain barrier permeability" align with the compound's research applications, further driving its relevance in scientific discussions.

The pharmacological profile of ARL 17477 Dihydrochloride includes its ability to cross the blood-brain barrier (BBB), a property essential for targeting central nervous system disorders. This characteristic, combined with its low IC50 value for nNOS inhibition, positions it as a promising candidate for translational research. Recent publications have explored its synergy with other neuroprotective compounds, addressing the unmet need for multifactorial treatment strategies.

In the context of drug discovery, ARL 17477 is often compared to other nNOS inhibitors like 7-NI and Nω-Propyl-L-arginine. Its improved pharmacokinetics and reduced cytotoxicity make it a superior choice for long-term studies. Researchers also emphasize its utility in animal models of ischemic stroke, where nNOS-derived NO exacerbates neuronal damage. Such applications underscore its potential as a disease-modifying agent.

For laboratories sourcing CAS No. 866914-87-6, quality parameters like purity (≥98% by HPLC), stability under storage conditions, and batch-to-batch consistency are critical. Suppliers often provide technical support, including MSDS sheets and analytical certificates, to ensure compliance with regulatory standards. These factors are frequently highlighted in user reviews and procurement discussions.

Looking ahead, the integration of ARL 17477 Dihydrochloride into high-throughput screening platforms and AI-driven drug design pipelines is anticipated. Its well-characterized mechanism aligns with the industry's shift toward targeted therapies and personalized medicine. As genetic and epigenetic insights into neurological disorders expand, the demand for precise nNOS modulators like ARL 17477 is expected to rise.

In summary, ARL 17477 Dihydrochloride (CAS No. 866914-87-6) represents a versatile and robust tool for neuroscience research. Its selective inhibition, BBB penetration, and therapeutic potential position it at the forefront of neuropharmacology innovation. Ongoing studies will likely uncover new applications, reinforcing its value in both academic and industrial settings.